molecular formula C12H12N2 B8594417 4-Amino-5-methyl-2-phenylpyridine

4-Amino-5-methyl-2-phenylpyridine

Cat. No.: B8594417
M. Wt: 184.24 g/mol
InChI Key: XITLWOWVHPIORG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-5-methyl-2-phenylpyridine is a useful research compound. Its molecular formula is C12H12N2 and its molecular weight is 184.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12N2

Molecular Weight

184.24 g/mol

IUPAC Name

5-methyl-2-phenylpyridin-4-amine

InChI

InChI=1S/C12H12N2/c1-9-8-14-12(7-11(9)13)10-5-3-2-4-6-10/h2-8H,1H3,(H2,13,14)

InChI Key

XITLWOWVHPIORG-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=C(C=C1N)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phenylboronic acid (188 mg, 1.5 mmol, 1.1 equiv.) and 11 (200 mg, 1.4 mmol, 1.0 equiv.) were dissolved in benzene (5 mL). Aqueous Na2CO3 (1 mL) was then added, followed by Pd(PPh3)4 (324 mg, 0.28 mmol, 0.2 equiv.). The resulting mixture was refluxed for 16 hours. The reaction mixture was dissolved in ethyl acetate and washed with water. The organic extract was dried over Na2SO4 and the solvent evaporated. The crude material was purified by reverse phase HPLC (Acetonitrile/water/TFA), to give 12 as a colorless solid (160 mg, 0.87 mmol, HPLC Rt=3.373 minutes; FIA ES+ 185.1, ES− not observed).
Quantity
188 mg
Type
reactant
Reaction Step One
Name
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
324 mg
Type
catalyst
Reaction Step Four
Name

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